2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid

• IUPAC Name: 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid
• InChI: InChI=1S/C20H19NO5/c1-13(22)21-17-7-3-14(4-8-17)5-9-18(23)15-6-10-19(26-2)16(11-15)12-20(24)25/h3-11H,12H2,1-2H3,(H,21,22)(H,24,25)/b9-5+
• InChI Key: KKYUPZZPCRLJRB-WEVVVXLNSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C=CC(=O)C2=CC(=C(C=C2)OC)CC(=O)O
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)/C=C/C(=O)C2=CC(=C(C=C2)OC)CC(=O)O
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid, also known as AMPP, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a synthetic derivative of a naturally occurring compound, and its unique chemical structure has led to its investigation in various fields of research.

Mechanism of Action

The mechanism of action of 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid is not fully understood, but it is believed to act on various signaling pathways in cells. In cancer cells, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. In inflammation, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In neurological disorders, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to activate the Nrf2/ARE signaling pathway, which is involved in the protection of neurons.
Biochemical and Physiological Effects:
2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to have various biochemical and physiological effects, depending on the field of research. In cancer research, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to induce apoptosis and inhibit cell growth. In inflammation research, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to decrease the production of pro-inflammatory cytokines. In neurological disorders, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to improve cognitive function and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid in lab experiments include its unique chemical structure, which allows for investigation of various signaling pathways, and its potential therapeutic applications in cancer, inflammation, and neurological disorders. The limitations of using 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid in lab experiments include its synthetic nature, which may limit its use in natural product research, and the need for further investigation into its mechanism of action.

Future Directions

For research on 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid include investigating its potential therapeutic applications in other fields, such as cardiovascular disease and diabetes, and further investigating its mechanism of action. Additionally, research on the synthesis of 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid and its derivatives may lead to the development of new compounds with improved therapeutic properties. Overall, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has shown great potential in scientific research and warrants further investigation.

Synthesis Methods

The synthesis of 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid involves the reaction of 2-methoxybenzaldehyde with 4-acetamidobenzaldehyde in the presence of a base. The resulting intermediate is then reacted with acetyl chloride and a base to obtain the final product, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been investigated for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, 2-[5-[(E)-3-(4-acetamidophenyl)prop-2-enoyl]-2-methoxyphenyl]acetic acid has been shown to have neuroprotective effects and improve cognitive function.